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Compound of Interest

Compound Name: (+)-OSU6162

Cat. No.: B12388262 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (+)-OSU6162 is not publicly available. This

guide is based on general best practices for handling potent, neuroactive research compounds

in a laboratory setting. Researchers must conduct a risk assessment for their specific

experimental procedures and consult their institution's Environmental Health and Safety (EHS)

department for guidance.

(+)-OSU6162 is a neuroactive compound that acts as a dopamine stabilizer. As a potent

research chemical, it should be handled with care to minimize exposure. It is supplied as a

solid powder and is soluble in DMSO.

Personal Protective Equipment (PPE)
The appropriate level of PPE depends on the specific laboratory procedures and the quantity of

(+)-OSU6162 being handled. A risk assessment should be performed before beginning any

work. The following table summarizes recommended PPE for handling potent compounds like

(+)-OSU6162.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified respirator (e.g., N95)

within a ventilated enclosure.-

Disposable, solid-front lab coat

with tight-fitting cuffs.- Double

gloving (e.g., nitrile gloves).-

Disposable sleeves.- Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of a potent powder.

Full respiratory protection is

crucial. Double gloving

provides an additional barrier

against contamination.[1]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure.- Lab

coat.- Safety glasses with side

shields or chemical splash

goggles.- Chemical-resistant

gloves (e.g., nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls like a

fume hood are the primary

means of protection.[1]

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-

Appropriate gloves for the

solvent and compound.

Focus on preventing skin and

eye exposure. The specific

procedure will dictate the level

of containment required.[1]

Operational Plan: Step-by-Step Handling Workflow
A systematic approach is essential for the safe handling of potent research compounds. The

following workflow outlines the key steps from preparation to disposal.
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Workflow for Handling (+)-OSU6162

Preparation

Handling

Cleanup & Disposal

1. Don PPE

2. Prepare work area
(e.g., in fume hood)

3. Weigh (+)-OSU6162

Proceed to handling

4. Prepare Solution

5. Perform Experiment

6. Decontaminate surfaces
and equipment

Proceed to cleanup

7. Segregate & Label Waste

8. Doff PPE

End of Procedure

Complete

Click to download full resolution via product page

Workflow for handling (+)-OSU6162.
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Disposal Plan
The disposal of (+)-OSU6162 and all contaminated materials must be handled with care to

prevent environmental contamination and accidental exposure. All chemical waste should be

disposed of through your institution's hazardous waste management program.

Waste Type Disposal Procedure Rationale

Unused (+)-OSU6162 (Solid or

Solution)

- Collect in a designated,

sealed, and clearly labeled

hazardous waste container.-

Do not mix with other waste

streams unless compatible.-

Dispose of through a certified

hazardous waste vendor.

To prevent the release of a

potent compound into the

environment and ensure

proper handling and

destruction. The container

must be compatible with the

chemical, and the label should

clearly identify the contents.

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

name of the compound.

To minimize handling of

contaminated items and

prevent accidental exposure.

Do not overfill waste

containers.

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully remove PPE to

avoid self-contamination.-

Place in a sealed bag or

container labeled as

hazardous waste.

To prevent the spread of

contamination outside of the

designated work area.

Important Considerations:

Training: All personnel handling (+)-OSU6162 must be trained on the potential hazards and

safe handling procedures.

Emergency Procedures: Ensure that an emergency plan is in place for spills or accidental

exposure. This should include access to a safety shower, eye wash station, and first aid

supplies.
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Record Keeping: Maintain accurate records of the acquisition, use, and disposal of (+)-
OSU6162.

Institutional Policies: Always adhere to your institution's specific policies and procedures for

handling research chemicals and hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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